Cas no 1805741-57-4 (3-(3-Bromopropanoyl)-5-methylthiophenol)

• Product Name: 3-(3-Bromopropanoyl)-5-methylthiophenol
• CAS No: 1805741-57-4
• MF: C₁₀H₁₁BrOS
• MW: 259.162740945816
• CID: 5005611
• Update Time: 2025-08-03

3-(3-Bromopropanoyl)-5-methylthiophenol Chemical and Physical Properties

Names and Identifiers

• 3-(3-Bromopropanoyl)-5-methylthiophenol

• Inchi： 1S/C10H11BrOS/c1-7-4-8(6-9(13)5-7)10(12)2-3-11/h4-6,13H,2-3H2,1H3
• InChI Key： WEGQXEXCFDVFKS-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=C(C=C(C)C=1)S)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• XLogP3: 2.8
• Topological Polar Surface Area: 18.1

Additional information on 3-(3-Bromopropanoyl)-5-methylthiophenol

3-(3-Bromopropanoyl)-5-methylthiophenol: A Comprehensive Overview

The compound 3-(3-Bromopropanoyl)-5-methylthiophenol (CAS No. 1805741-57-4) is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a thiophenol moiety with a brominated propanoyl group. The presence of the bromine atom introduces interesting electronic properties, making this compound a valuable substrate for further chemical modifications and functionalization.

Recent studies have highlighted the importance of thiophenol derivatives in the development of novel materials and drugs. The 5-methylthiophenol core of this compound is known for its stability and reactivity, making it a versatile building block in organic synthesis. The addition of the 3-bromopropanoyl group further enhances its versatility, enabling the formation of diverse derivatives with tailored properties.

One of the most promising applications of 3-(3-Bromopropanoyl)-5-methylthiophenol lies in its potential as an intermediate in the synthesis of bioactive compounds. Researchers have demonstrated that this compound can be efficiently converted into various heterocyclic structures, which are often associated with pharmacological activity. For instance, the bromine atom can serve as a leaving group, facilitating nucleophilic substitutions that lead to the formation of new bonds and functional groups.

Moreover, the compound's reactivity has been exploited in the development of advanced materials. Its ability to undergo polymerization under specific conditions makes it a candidate for the synthesis of novel polymers with unique mechanical and electronic properties. This is particularly relevant in the field of materials science, where there is a growing demand for high-performance materials for use in electronics, optics, and energy storage.

From a synthetic perspective, 3-(3-Bromopropanoyl)-5-methylthiophenol can be prepared via a variety of routes, including nucleophilic aromatic substitution and coupling reactions. These methods have been optimized to ensure high yields and selectivity, making the compound accessible for large-scale production. The use of modern catalytic systems has further enhanced the efficiency of these reactions, paving the way for its widespread application in industrial settings.

In terms of characterization, this compound has been extensively studied using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided valuable insights into its molecular structure, stability, and reactivity under different conditions. For example, NMR analysis has revealed that the bromine atom exhibits distinct chemical shifts due to its electron-withdrawing effects on the adjacent carbon atoms.

Another area of interest is the environmental impact of 3-(3-Bromopropanoyl)-5-methylthiophenol. While it is not classified as a hazardous substance under current regulations, its handling and disposal should still adhere to standard safety protocols to minimize any potential risks to human health or the environment. Researchers are actively exploring ways to improve its sustainability by developing eco-friendly synthesis routes and recycling methods.

In conclusion, 3-(3-Bromopropanoyl)-5-methylthiophenol (CAS No. 1805741-57-4) is a versatile compound with significant potential in various fields. Its unique structure and reactivity make it an invaluable tool for chemists and material scientists alike. As research continues to uncover new applications and improvements in its synthesis and characterization, this compound is poised to play an increasingly important role in both academic and industrial settings.